Cas no 95418-58-9 (1-(tert-butoxy)-4-ethenylbenzene)

• Product Name: 1-(tert-butoxy)-4-ethenylbenzene
• CAS No: 95418-58-9
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 61779
• PubChem ID: 577531
• Update Time: 2025-06-15

1-(tert-butoxy)-4-ethenylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-tert-butoxystyrene
• 1-ethenyl-4-[(2-methylpropan-2-yl)oxy]benzene
• 4-T-BUTOXYSTYRENE
• 1-tert-Butoxy-4-vinylbenzene
• p-tert-Butoxystyrene
• 4-tert-Butoxystyrene (stabilized with TBC)
• 1-(1,1-Dimethylethoxy)-4-ethenylbenzene (ACI)
• 1-(tert-butoxy)-4-ethenylbenzene
• 1-tert-Butoxy-4-vinylbenzene #
• AKOS008996495
• 4-tert-Butoxystyrene, 99%, contains 200 ppm 4-tert-butylcatechol as inhibitor
• MFCD00145183
• p-t-butoxy styrene
• Z87001635
• p-tertbutoxystyrene
• p-t-butoxystyrene
• SCHEMBL131860
• DTXSID30341978
• B1443
• 95418-60-3
• 95418-58-9
• Benzene, 1-(1,1-dimethylethoxy)-4-ethenyl-
• EN300-18637

• Inchi： 1S/C12H16O/c1-5-10-6-8-11(9-7-10)13-12(2,3)4/h5-9H,1H2,2-4H3
• InChI Key： GRFNSWBVXHLTCI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 176.12000
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.936
• Melting Point: -38 ºC
• Boiling Point: 72-73 ºC (0.1 mmHg)
• Flash Point: 207 ºF
• Refractive Index: 1.524
• PSA: 9.23000
• LogP: 3.50690
• Solubility: Not determined

1-(tert-butoxy)-4-ethenylbenzene Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(tert-butoxy)-4-ethenylbenzene

Comprehensive Overview of 1-(tert-butoxy)-4-ethenylbenzene (CAS No. 95418-58-9): Properties, Applications, and Industry Insights

1-(tert-butoxy)-4-ethenylbenzene (CAS No. 95418-58-9), a specialized organic compound, has garnered significant attention in recent years due to its versatile applications in polymer chemistry, pharmaceuticals, and material science. This aromatic ether derivative, characterized by its tert-butoxy and ethenyl functional groups, serves as a critical intermediate in synthetic pathways. Its molecular structure, C₁₂H₁₆O, offers unique reactivity, making it valuable for researchers exploring advanced polymerization techniques and functionalized monomers.

The compound’s popularity in green chemistry aligns with current trends toward sustainable synthesis. Researchers frequently search for "eco-friendly alternatives to traditional monomers" or "high-performance polymer additives," where 1-(tert-butoxy)-4-ethenylbenzene demonstrates promise. Its low toxicity profile and compatibility with photoinitiated polymerization further enhance its appeal in industries prioritizing environmental regulations and energy-efficient processes.

From a technical perspective, CAS No. 95418-58-9 exhibits a boiling point of approximately 220–230°C and a molecular weight of 176.26 g/mol. These properties make it suitable for high-temperature applications, such as coatings and adhesives. Recent studies highlight its role in UV-curable resins, addressing the growing demand for "fast-curing materials" in 3D printing and electronics encapsulation. Its vinyl group enables cross-linking reactions, a feature often queried in searches like "how to improve resin durability."

In pharmaceuticals, 1-(tert-butoxy)-4-ethenylbenzene acts as a precursor for bioactive molecules. Its aromatic ether moiety is pivotal in designing drug delivery systems, particularly for controlled-release formulations. Queries such as "novel excipients for solubility enhancement" reflect industry interest in this area. However, stringent regulatory compliance ensures its use adheres to Good Manufacturing Practices (GMP).

The compound’s synthesis typically involves Williamson ether synthesis or Pd-catalyzed coupling, methods frequently discussed in academic forums. Optimizing yield and purity remains a focus, with searches like "scaling up tert-butoxy benzene derivatives" trending among chemists. Analytical techniques like GC-MS and NMR are essential for quality control, ensuring compliance with ISO standards.

Market analysts project growth for CAS No. 95418-58-9, driven by demand in smart materials and renewable energy sectors. Its integration into organic photovoltaics (OPVs) and flexible electronics aligns with global shifts toward carbon-neutral technologies. As industries seek "alternatives to petrochemical-based intermediates," this compound’s role in circular economy models gains traction.

In conclusion, 1-(tert-butoxy)-4-ethenylbenzene exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from high-performance polymers to pharmaceutical intermediates—underscore its relevance in modern research. By addressing trending queries like "sustainable monomer design" and "material science breakthroughs," this overview bridges scientific rigor with industry needs, offering actionable insights for stakeholders.